7-Fluoro-2-(5-methyl-3-isoxazolyl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H19FN2O7
• Molecular Weight: 466.4 g/mol
• IUPAC Name: 7-fluoro-2-(5-methyl-1,2-oxazol-3-yl)-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H19FN2O7/c1-11-7-18(26-34-11)27-20(12-8-16(30-2)22(32-4)17(9-12)31-3)19-21(28)14-10-13(25)5-6-15(14)33-23(19)24(27)29/h5-10,20H,1-4H3
• InChI Key: MICPEALAHBWCNR-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC(=C(C(=C5)OC)OC)OC

Description

7-Fluoro-2-(5-methyl-3-isoxazolyl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has been the subject of extensive scientific research. This compound has been found to have potential applications in various areas, including medicine and agriculture.

Mechanism of Action

The mechanism of action of 7-Fluoro-2-(5-methyl-3-isoxazolyl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the inhibition of various enzymes and signaling pathways in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. It has also been found to inhibit the activity of various signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
7-Fluoro-2-(5-methyl-3-isoxazolyl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have various biochemical and physiological effects. Studies have shown that this compound has antioxidant properties, which help to protect the body against oxidative stress. It has also been found to have anti-inflammatory properties, which help to reduce inflammation in the body. This compound has been found to have potential applications in the treatment of various diseases, such as cancer, neurodegenerative diseases, and inflammation-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 7-Fluoro-2-(5-methyl-3-isoxazolyl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its potential applications in various areas of scientific research. This compound has been found to have anti-inflammatory, antioxidant, and anticancer properties, which make it a promising candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic at high doses, which may limit its use in certain applications.

Future Directions

There are many future directions for the research of 7-Fluoro-2-(5-methyl-3-isoxazolyl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One of the most promising areas of research is in the development of new drugs for the treatment of cancer and neurodegenerative diseases. This compound has been found to have potential applications in the treatment of these diseases, and further research is needed to explore its full potential. Other future directions for research include the development of new synthesis methods for this compound, the study of its mechanism of action, and the exploration of its potential applications in agriculture.

Synthesis Methods

The synthesis method of 7-Fluoro-2-(5-methyl-3-isoxazolyl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the reaction of 3,4,5-trimethoxybenzaldehyde, 5-methylisoxazole-3-carboxylic acid, and 7-fluoro-4-hydroxy-2H-chromen-2-one in the presence of a suitable catalyst. The reaction mixture is then heated under reflux conditions for several hours, and the resulting product is purified by column chromatography.

Scientific Research Applications

7-Fluoro-2-(5-methyl-3-isoxazolyl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have potential applications in various areas of scientific research. One of the most promising applications of this compound is in the field of medicine. Studies have shown that this compound has anti-inflammatory, antioxidant, and anticancer properties. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been found to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease.